Cas no 2172480-05-4 (1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbaldehyde
• CAS No: 2172480-05-4
• MF: C₇H₇F₅O
• MW: 202.121899843216
• CID: 6206826
• PubChem ID: 165590760
• Update Time: 2025-11-03

1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbaldehyde
• EN300-1621279
• 2172480-05-4

• Inchi： 1S/C7H7F5O/c8-6(9,7(10,11)12)3-5(4-13)1-2-5/h4H,1-3H2
• InChI Key： QLEBUBSRFOBXQI-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1(C=O)CC1)F

Computed Properties

• Exact Mass: 202.04170565g/mol
• Monoisotopic Mass: 202.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(2,2,3,3,3-Pentafluoropropyl)cyclopropane-1-carbaldehyde (CAS No. 2172480-05-4)

1-(2,2,3,3,3-Pentafluoropropyl)cyclopropane-1-carbaldehyde (CAS No. 2172480-05-4) is a specialized fluorinated organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound features a unique cyclopropane ring structure coupled with a pentafluoropropyl group, making it a versatile intermediate for synthesizing high-value derivatives. Its molecular formula, C₇H₇F₅O, and distinct aldehyde functional group enable diverse reactivity, particularly in cross-coupling reactions and nucleophilic additions, which are critical for drug discovery and material innovation.

The growing demand for fluorinated compounds in modern chemistry is driven by their enhanced stability, bioavailability, and lipophilicity. 1-(2,2,3,3,3-Pentafluoropropyl)cyclopropane-1-carbaldehyde exemplifies these traits, with applications ranging from pharmaceutical intermediates to liquid crystal materials. Researchers are particularly interested in its potential to improve the metabolic stability of drug candidates, a hot topic in medicinal chemistry and AI-driven drug design. Searches for terms like "fluorinated aldehyde uses" and "cyclopropane derivatives in drug development" reflect this trend.

From a synthetic perspective, the compound's pentafluoropropyl moiety offers unique electronic effects, influencing reaction pathways in catalyzed transformations. This aligns with the broader industry shift toward sustainable chemistry, where efficient fluorination strategies are highly sought after. Laboratories exploring green chemistry often investigate such building blocks to minimize waste and energy consumption. Popular queries like "eco-friendly fluorination methods" and "high-performance fluorinated aldehydes" underscore this focus.

In material science, 1-(2,2,3,3,3-Pentafluoropropyl)cyclopropane-1-carbaldehyde serves as a precursor for fluoropolymer coatings and specialty surfactants. Its ability to impart hydrophobicity and chemical resistance makes it valuable in water-repellent coatings and electronic encapsulation—areas experiencing rapid growth due to demands in renewable energy and flexible electronics. Online discussions frequently highlight "fluorinated materials for solar panels" and "advanced coating technologies," further emphasizing its relevance.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with industry standards. Quality control is paramount, especially for users searching for "CAS 2172480-05-4 specifications" or "high-purity fluorinated aldehydes." Suppliers often provide detailed technical data sheets to meet these requirements, catering to both academic and industrial clients.

Looking ahead, the role of 1-(2,2,3,3,3-Pentafluoropropyl)cyclopropane-1-carbaldehyde in cutting-edge research is expected to expand, particularly in bioconjugation and targeted drug delivery systems. As the scientific community prioritizes precision medicine and smart materials, this compound's modular design positions it as a key player. Emerging search trends like "next-generation fluorinated building blocks" and "aldehyde applications in biotech" signal sustained interest in its potential.